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Compound of Interest |

Compound Name: Cbz-DL-homoserine
Cat. No.: B7874359
Get Quote
\ J

Carbobenzyloxy-DL-homoserine (Cbz-DL-homoserine) is an N-protected amino acid
derivative commonly utilized in synthetic organic chemistry, particularly in peptide synthesis
and the development of novel pharmaceutical agents. The carbobenzyloxy (Cbz) group serves
as a crucial protecting group for the amine functionality of the homoserine backbone,
preventing unwanted side reactions during chemical transformations. Homoserine itself is an
alpha-amino acid, and its derivatives are of significant interest in various biological and
chemical research fields.[1]

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for Cbz-DL-homoserine in a laboratory setting. As a Senior Application Scientist,
the following sections synthesize critical safety data with practical, field-tested insights to
ensure the well-being of laboratory personnel and the integrity of experimental outcomes. The
protocols described herein are designed to be self-validating, promoting a culture of safety and
meticulousness in the laboratory.

Chemical & Physical Properties

A foundational understanding of a compound's physical properties is critical for its safe
handling and storage.
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Property Value Source
Molecular Formula C12H15NO5 [2]
Molecular Weight 253.25 g/mol [2][3]
Appearance White to off-white solid/powder  [4][5]
Purity Typically 295% [2]

Room temperature; keep in a
Storage Temperature ) [3]
dark, dry, and sealed container

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for the DL-racemic mixture is not readily available,
data from the individual D- and L-isomers, as well as the unprotected DL-homoserine, allows
for a comprehensive hazard assessment. The primary hazards associated with Cbz-protected
homoserine derivatives are irritation to the skin, eyes, and respiratory tract.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. Based on available data for closely
related compounds, Cbz-DL-homoserine should be handled as a substance with the following
classifications:

Hazard Class Category GHS Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Acute Toxicity (Oral) 4 H302: Harmful if swallowed
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled
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Sources:[1][3][6]

Associated Pictograms and Signal Word

e Pictogram: GHSO07 (Exclamation Mark)[6]

 Signal Word: Warning[1][3][6]

Primary Routes of Exposure and Symptoms

« Inhalation: May cause irritation to the respiratory tract, leading to coughing and shortness of
breath.[1]

o Skin Contact: Causes skin irritation, which may manifest as redness, itching, and
inflammation.[1]

o Eye Contact: Causes serious eye irritation, including redness, pain, and watering.[1]

 Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[6]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, combining engineering controls,
administrative controls, and personal protective equipment.

Engineering Controls

» Ventilation: All weighing and handling of solid Cbz-DL-homoserine should be conducted in a
well-ventilated area. A chemical fume hood is recommended, especially when handling
larger quantities or if dust generation is likely.

o Eye Wash Stations and Safety Showers: Ensure that certified and unobstructed emergency
eye wash stations and safety showers are readily accessible in the immediate vicinity of the
handling area.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Cbz-DL-homoserine:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety glasses with
side shields (ANSI z87.1

compliant) or chemical splash

goggles.

To protect against airborne
particles and accidental
splashes.[4]

Hand Protection

Standard laboratory gloves
(nitrile or latex). Check for
degradation or punctures

before use.

To prevent skin contact and
irritation. Nitrile offers good

chemical resistance.[4]

Body Protection

A fully buttoned, long-sleeved

laboratory coat.

To protect skin and clothing

from spills and contamination.

[4]

Respiratory Protection

Generally not required under
normal conditions with
adequate ventilation. If dust is
generated, an N95-rated

respirator should be used.

To prevent inhalation of

irritating dust particles.[4]

Foot Protection

Closed-toe shoes.

To protect against spills and
dropped objects.[4]

Safe Handling and Experimental Workflow

Adherence to a systematic workflow minimizes risks and ensures experimental reproducibility.

The following section details a standard protocol for preparing a stock solution of Cbz-DL-

homoserine.

Step-by-Step Solution Preparation Protocol

Objective: To safely prepare a 100 mL of a 0.1 M stock solution of Cbz-DL-homoserine in a

suitable organic solvent (e.g., DMSO, DMF).

Materials:
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e Chz-DL-homoserine (solid)

o Appropriate solvent (e.g., DMSO)

e Analytical balance

e Weigh boat

e Spatula

¢ Volumetric flask (100 mL) with stopper
o Beaker and magnetic stir bar (optional)
o Pipettes

e Appropriate PPE

Workflow:

o Preparation and PPE: Don all required personal protective equipment (lab coat, safety
glasses, gloves). Ensure the work area (chemical fume hood) is clean and uncluttered.

e Mass Calculation: Calculate the required mass of Cbz-DL-homoserine:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.1 mol/L x 0.1 L x 253.25 g/mol = 2.53 g

» Weighing: Place a weigh boat on the analytical balance and tare it. Carefully weigh 2.53 g of
Cbhz-DL-homoserine. Avoid generating dust.

e Dissolution:
o Carefully transfer the weighed solid into the 100 mL volumetric flask.

o Add approximately 50-60 mL of the chosen solvent to the flask.
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o Stopper the flask and gently swirl to dissolve the solid. A magnetic stirrer can be used for
this step by first dissolving in a beaker and then quantitatively transferring to the
volumetric flask.

e Final Volume Adjustment: Once the solid is fully dissolved, add more solvent until the bottom
of the meniscus reaches the calibration mark on the volumetric flask.

e Homogenization: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

e Labeling and Storage: Label the flask clearly with the compound name, concentration,
solvent, and date of preparation. Store in a cool, dry, and dark place as per stability
requirements.

Workflow Visualization

The following diagram illustrates the key decision points and safety checks embedded within
the handling workflow.
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Workflow for Safe Handling of Cbz-DL-homoserine
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Caption: A logical workflow for the safe handling and preparation of Cbz-DL-homoserine
solutions.

Spill, Emergency, and Disposal Procedures
Spill Response

o Small Solid Spill: For a small spill of solid material, carefully sweep it up, avoiding dust
generation, and place it in a sealed container for disposal.

 Liquid Spill: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

» Area Decontamination: Clean the spill area with a suitable solvent and then with soap and
water.

» Personnel Decontamination: If skin contact occurs, wash the affected area thoroughly with
soap and water. If eye contact occurs, flush with copious amounts of water for at least 15
minutes and seek medical attention.

First Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

o Skin Contact: Remove contaminated clothing. Wash skin with soap and water for at least 15
minutes.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical
attention.

Disposal Considerations

e Waste Disposal: Dispose of Cbz-DL-homoserine and contaminated materials in accordance
with all applicable federal, state, and local environmental regulations. Do not dispose of
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down the drain or in regular laboratory trash. Waste should be handled as hazardous
chemical waste.

o Contaminated Labware: Disposable items (gloves, weigh boats) should be placed in a
designated hazardous waste container. Reusable glassware should be rinsed with a suitable
solvent (the rinsate collected as hazardous waste) before standard washing.

Conclusion

The safe and effective use of Cbz-DL-homoserine in a research setting is predicated on a
thorough understanding of its potential hazards and the strict implementation of established
safety protocols. By integrating the principles of GHS, appropriate engineering controls,
mandatory PPE, and systematic handling procedures, researchers can mitigate risks to
themselves and their colleagues. This guide serves as a foundational document to be
integrated into laboratory-specific safety training and standard operating procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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